Cas no 944648-23-1 (4-Butyl-alpha-(3-chlorophenyl)-benZenemethanol)

• Product Name: 4-Butyl-alpha-(3-chlorophenyl)-benZenemethanol
• CAS No: 944648-23-1
• MF: C₁₇H₁₉ClO
• MW: 274.785164117813
• CID: 6797704
• PubChem ID: 49963237
• Update Time: 2025-08-05

4-Butyl-alpha-(3-chlorophenyl)-benZenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-butyl-α-(3-chlorophenyl)-
• MFCD11096814
• 944648-23-1
• 4-Butyl-alpha-(3-chlorophenyl)-benZenemethanol
• AKOS017372675

• Inchi： 1S/C17H19ClO/c1-2-3-5-13-8-10-14(11-9-13)17(19)15-6-4-7-16(18)12-15/h4,6-12,17,19H,2-3,5H2,1H3
• InChI Key： FOOWJPHMDGPUCB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)CCCC)O

Computed Properties

• Exact Mass: 274.1124429g/mol
• Monoisotopic Mass: 274.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.9±35.0 °C(Predicted)
• pka: 13.41±0.20(Predicted)

Additional information on 4-Butyl-alpha-(3-chlorophenyl)-benZenemethanol

Compound CAS No. 944648-23-1: 4-Butyl-alpha-(3-chlorophenyl)-benZenemethanol

Compound CAS No. 944648-23-1, also known as 4-butyl-alpha-(3-chlorophenyl)-benzenemethanol, is a complex organic molecule with a unique structure and versatile applications in various fields of chemistry and materials science. This compound has gained significant attention in recent years due to its potential in advanced materials development, pharmaceuticals, and specialty chemicals.

The molecular structure of 4-butyl-alpha-(3-chlorophenyl)-benzenemethanol consists of a benzene ring substituted with a hydroxymethyl group at the alpha position, a chlorophenyl group at the para position, and a butyl group at the meta position. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have explored the use of this compound in the synthesis of advanced polymers and composites. Its ability to act as a versatile building block in polymer chemistry has been highlighted in several research papers, where it has been used to create high-performance materials with improved mechanical and thermal properties.

In the pharmaceutical industry, compound CAS No. 944648-23-1 has shown promise as an intermediate in drug synthesis. Its unique structure allows for the creation of bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution, Friedel-Crafts alkylation, and hydroxylation reactions. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly, reducing the overall cost and improving yield.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental fate and toxicity.

The demand for compound CAS No. 944648-23-1 has been growing steadily due to its increasing use in specialty chemicals and advanced materials. Market analysis suggests that this trend is likely to continue as new applications are discovered and developed.

In conclusion, compound CAS No. 944648-23-1, or 4-butyl-alpha-(3-chlorophenyl)-benzenemethanol, is a versatile compound with significant potential in various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.